Cas no 89445-56-7 (Heptanedioic acid, 2-[(4-fluorophenyl)methyl]-)

• Product Name: Heptanedioic acid, 2-[(4-fluorophenyl)methyl]-
• CAS No: 89445-56-7
• MF: C₁₄H₁₇FO₄
• MW: 268.280788183212
• CID: 600330
• PubChem ID: 13519769
• Update Time: 2025-04-19

Heptanedioic acid, 2-[(4-fluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Heptanedioic acid, 2-[(4-fluorophenyl)methyl]-
• 2-[(4-fluorophenyl)methyl]heptanedioic acid
• SCHEMBL11074746
• DTXSID10542825
• 1-(4-fluorobenzyl)-1,5-pentane dicarboxylic acid
• MYUCWWQKEMHXQV-UHFFFAOYSA-N
• 89445-56-7

• Inchi： 1S/C14H17FO4/c15-12-7-5-10(6-8-12)9-11(14(18)19)3-1-2-4-13(16)17/h5-8,11H,1-4,9H2,(H,16,17)(H,18,19)
• InChI Key： MYUCWWQKEMHXQV-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C(=O)O)CCCCC(=O)O

Computed Properties

• Exact Mass: 268.11108718g/mol
• Monoisotopic Mass: 268.11108718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids